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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Product Information and Physical Properties
Aldicarb sulfoxide is the primary toxic metabolite of the carbamate pesticide Aldicarb.[1] As a

certified reference material (CRM), it is essential for the accurate quantification of this analyte

in environmental and food safety analysis, as well as in toxicological studies. Analytical

standards of Aldicarb sulfoxide are available for purchase from various suppliers, including

LGC Standards, Sigma-Aldrich (PESTANAL® and TraceCERT®), and CRM LABSTANDARD.

[2][3][4]

This document provides detailed application notes and protocols for the use of Aldicarb
sulfoxide analytical standards in a laboratory setting.

Table 1: Physical and Chemical Properties of Aldicarb Sulfoxide
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Property Value Reference

CAS Number 1646-87-3

Molecular Formula C₇H₁₄N₂O₃S

Molecular Weight 206.26 g/mol

Appearance Neat (form varies)

Purity
≥ 95% to Certified Reference

Material grade

Storage Temperature -20°C to 2-8°C

Shelf Life
Limited; refer to the certificate

of analysis

Metabolic Pathway of Aldicarb
In biological systems, Aldicarb undergoes a two-step oxidation process. It is first oxidized to

Aldicarb sulfoxide, a more potent cholinesterase inhibitor. Subsequently, Aldicarb sulfoxide
is further oxidized to the more stable but still toxic Aldicarb sulfone. Understanding this pathway

is crucial for comprehensive toxicological assessment, as all three compounds are of interest.

Aldicarb Aldicarb SulfoxideOxidation Aldicarb SulfoneOxidation

Click to download full resolution via product page

Caption: Metabolic pathway of Aldicarb to its primary metabolites.

Analytical Methods
The determination of Aldicarb sulfoxide residues is predominantly performed using liquid

chromatography coupled with tandem mass spectrometry (LC-MS/MS), which offers high

sensitivity and selectivity. Various sample preparation techniques can be employed depending

on the matrix.
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Sample Preparation: QuEChERS Protocol for Food
Matrices
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food.
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Extraction

Dispersive SPE Cleanup

Analysis

1. Homogenize Sample (10-15g)

2. Add Acetonitrile & Internal Standard

3. Add QuEChERS Extraction Salts
(e.g., MgSO₄, NaCl)

4. Shake Vigorously & Centrifuge

5. Transfer Supernatant

6. Add dSPE Sorbent
(e.g., PSA, C18, MgSO₄)

7. Shake & Centrifuge

8. Collect Final Extract

9. Analyze by LC-MS/MS

Click to download full resolution via product page

Caption: General workflow for the QuEChERS sample preparation method.
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Detailed Protocol (AOAC 2007.01 Method):

Weigh 15 g of a homogenized sample into a 50 mL centrifuge tube.

Add 15 mL of 1% acetic acid in acetonitrile.

Add an appropriate amount of internal standard.

Add the QuEChERS extraction salts (e.g., 6 g anhydrous MgSO₄ and 1.5 g NaCl).

Shake vigorously for 1 minute.

Centrifuge at >1500 rcf for 1 minute.

Transfer the supernatant to a dispersive SPE (dSPE) tube containing a sorbent mixture (e.g.,

PSA, C18, and MgSO₄) tailored to the sample matrix.

Shake for 30 seconds and centrifuge.

The resulting supernatant is ready for LC-MS/MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE) for
Water Samples
For aqueous samples, solid-phase extraction (SPE) is a common and effective cleanup and

concentration method.

Detailed Protocol:

Condition an SPE cartridge (e.g., Oasis HLB) with methanol followed by ultrapure water.

Load the water sample onto the conditioned cartridge.

Wash the cartridge with ultrapure water to remove interferences.

Elute the analytes with an organic solvent such as acetonitrile or methanol.
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The eluate can be concentrated and reconstituted in a suitable solvent for LC-MS/MS

analysis.

LC-MS/MS Analysis
Table 2: Example LC-MS/MS Parameters for Aldicarb Sulfoxide Analysis

Parameter Recommended Conditions Reference

Column
C18 reverse-phase (e.g., 2.1 x

50 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B
0.1% Formic acid in

acetonitrile

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Ionization Mode
Electrospray Ionization (ESI),

Positive

MRM Transition
Precursor Ion (m/z) 207.1 ->

Product Ion (m/z) 89.1

Quantitative Data and Performance Characteristics
The following tables summarize typical performance data for the analysis of Aldicarb
sulfoxide in various matrices.

Table 3: Method Performance in Water Samples
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Analyte Matrix LOD (µg/L) LOQ (µg/L)
Recovery
(%)

RSD (%)

Aldicarb

Sulfoxide

Surface

Water
0.05 0.1 93.5 - 106 ≤ 20

Aldicarb

Sulfoxide

Ground

Water
0.05 0.1 103 - 107 ≤ 20

Aldicarb

Sulfoxide

Drinking

Water
0.05 0.1 91 - 101 ≤ 20

Table 4: Method Performance in Biological Matrices (Whole Blood)

Analyte
Linear
Range
(µg/mL)

LOD
(µg/mL)

LOQ
(µg/mL)

Recovery at
0.25 µg/mL
(%)

Recovery at
2.50 µg/mL
(%)

Aldicarb

Sulfoxide
0.10 - 5.0 0.020 0.10 92.1 96.4

Safety and Handling
Aldicarb sulfoxide is highly toxic and should be handled with extreme care in a laboratory

setting. Always refer to the Safety Data Sheet (SDS) provided by the supplier for complete

safety information.

Hazard Classifications: Acute Toxicity 1 (Oral), Aquatic Acute 1.

Personal Protective Equipment (PPE): Eyeshields, faceshields, gloves, and a suitable

respirator are mandatory.

Handling: Use in a well-ventilated area, preferably a fume hood. Avoid inhalation, ingestion,

and contact with skin and eyes.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous materials.
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Ordering Information
Aldicarb sulfoxide analytical standards can be purchased from the following suppliers. Please

refer to their websites for current pricing and availability.

LGC Standards

Sigma-Aldrich (Merck)

CRM LABSTANDARD

HPC Standards

Analytical Standard Solutions (A2S)

For research use only. Not for use in diagnostic procedures. It is the responsibility of the user to

verify the suitability of this information for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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